1-(2-Oxo-2-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethyl)pyrrolidine-2,5-dione

• IUPAC Name: 1-[2-oxo-2-[3-(3-thiophen-3-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]ethyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C15H14N4O4S/c20-11-1-2-12(21)19(11)7-13(22)18-5-10(6-18)15-16-14(17-23-15)9-3-4-24-8-9/h3-4,8,10H,1-2,5-7H2
• InChI Key: INDHRSMSMHYCRG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)N2CC(C2)C3=NC(=NO3)C4=CSC=C4
• Molecular Formula: C15H14N4O4S
• Molecular Weight: 346.4 g/mol

Description

1-(2-Oxo-2-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethyl)pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C15H14N4O4S and its molecular weight is 346.36. The purity is usually 95%.
The exact mass of the compound 1-(2-Oxo-2-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethyl)pyrrolidine-2,5-dione is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 1-(2-Oxo-2-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethyl)pyrrolidine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-Oxo-2-(3-(3-(thiophen-3-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)ethyl)pyrrolidine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Polycarbonyl Heterocycles and Their Transformations

Research into polycarbonyl heterocycles, including thiophene-2,3-dione derivatives, highlights the synthetic pathways to create structurally related compounds. These pathways are crucial for developing materials with desired chemical properties, such as pyrrolo[3,2-c]pyridine systems, which have applications in pharmaceuticals and material science B. Zaleska, D. Cież, J. Klimek, 1998.

Photophysical Properties

Linear Photophysics and Ultrafast Spectroscopy of Diketopyrrolopyrrole Derivatives

The study of new diketopyrrolopyrrole derivatives with thiophenyl groups, similar to structural components of the compound , provides insights into their linear photophysical, nonlinear optical characteristics, and ultrafast spectroscopy. These properties are essential for applications in photovoltaics and optoelectronics E. G. Zadeh, M. Bondar, I. Mikhailov, K. Belfield, 2015.

Antimicrobial and Chemotherapeutic Potential

Novel AZA-Imidoxy Compounds as Potential Chemotherapeutic Agents

The synthesis and antimicrobial screening of azaimidoxy compounds, including structures related to pyrrolidine-2,5-dione, underline the potential of such compounds in developing new chemotherapeutic agents. These studies serve as a foundation for exploring the antimicrobial and chemotherapeutic potential of complex molecules like the one Shilpi Jain, D. P. Nagda, G. L. Talesara, 2006.

Electronic Materials and Solar Cells

N-Type Conjugated Polyelectrolytes for Polymer Solar Cells

Research into n-type conjugated polyelectrolytes, incorporating thiophene units and demonstrating high conductivity and electron mobility, suggests potential applications of structurally related compounds in enhancing the efficiency of polymer solar cells Lin Hu, Feiyan Wu, Chunquan Li, Aifeng Hu, Xiaotian Hu, Yong Zhang, Lie Chen, Yiwang Chen, 2015.